Cas no 286425-36-3 (Ethanol-13C2,2-(methoxy-13C)- (9CI))

Ethanol-13C2,2-(methoxy-13C)- (9CI) structure
286425-36-3 structure
Product Name:Ethanol-13C2,2-(methoxy-13C)- (9CI)
CAS No:286425-36-3
MF:C3H8O2
MW:79.0723857879639
CID:248618
PubChem ID:16213380
Update Time:2025-04-19

Ethanol-13C2,2-(methoxy-13C)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanol-13C2,2-(methoxy-13C)- (9CI)
    • 2-methoxyethanol
    • 2-METHOXYETHANOL, [13C3]
    • 2-Methoxyethanol-13C3, 99 atom % 13C
    • 286425-36-3
    • 2-(113C)methoxy(1,2-13C2)ethanol
    • 2-Methoxyethanol-13C3
    • 2-[(~13~C)Methyloxy](~13~C_2_)ethan-1-ol
    • DTXSID10583910
    • Inchi: 1S/C3H8O2/c1-5-3-2-4/h4H,2-3H2,1H3/i1+1,2+1,3+1
    • InChI Key: XNWFRZJHXBZDAG-VMIGTVKRSA-N
    • SMILES: O([13CH3])[13CH2][13CH2]O

Computed Properties

  • Exact Mass: 79.062494000g/mol
  • Monoisotopic Mass: 79.062494000g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 14.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.003 g/mL at 25 °C
  • Melting Point: −85 °C(lit.)
  • Boiling Point: 124-125 °C(lit.)
  • Flash Point: 115 °F
  • Refractive Index: n20/D 1.402(lit.)
  • Solubility: Not determined

Ethanol-13C2,2-(methoxy-13C)- (9CI) Security Information

Ethanol-13C2,2-(methoxy-13C)- (9CI) Related Literature

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